2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride

• IUPAC Name: 2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• InChI: InChI=1S/C5H9NO.ClH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H
• InChI Key: ZFOKPFPITUUCJX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNC1CO2.Cl
• Molecular Formula: C5H10ClNO
• DSSTOX Substance ID: DTXSID40619998
• Molecular Weight: 135.59 g/mol
• CAS No.: 909186-56-7

Description

2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO and its molecular weight is 135.59 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride has been a subject of interest in synthetic organic chemistry. One study reported the synthesis and nuclear magnetic resonance investigation of chiral derivatives of this compound, demonstrating its relevance in structural chemistry and synthesis techniques (Portoghese & Turcotte, 1971).

Applications in Medicinal Chemistry

Researchers have explored the potential of this compound in medicinal chemistry. One study describes its use as a platform for functional diversity, leading to the synthesis of backbone-constrained γ-amino acid analogues (Garsi et al., 2022). This is significant for developing drug candidates with improved physicochemical and pharmacokinetic properties.

Utilization in Drug Discovery

The compound has been used to create novel morpholine amino acids, which can serve as compact modules in drug discovery. These modules potentially modulate the physicochemical and pharmacokinetic properties of drug candidates, introducing intellectual properties (Kou et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261 and P280.

Mechanism of Action

Target of Action

The primary targets of 2-Oxa-5-azabicyclo[22It is used as a reactant in the preparation of diaza/aza/phthalazines , which are known to inhibit p38 kinase . The p38 kinase is a type of protein kinase that is implicated in cellular responses to stress and inflammation .

Mode of Action

The exact mode of action of 2-Oxa-5-azabicyclo[22As a precursor in the synthesis of p38 kinase inhibitors , it may contribute to the inhibition of this kinase, thereby modulating the cellular responses to stress and inflammation .

Biochemical Pathways

The specific biochemical pathways affected by 2-Oxa-5-azabicyclo[22P38 kinase, for which this compound is a precursor in the synthesis of its inhibitors , is involved in several pathways including the MAPK signaling pathway, the cytokine-cytokine receptor interaction pathway, and the Toll-like receptor signaling pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Oxa-5-azabicyclo[22Its lipophilicity and water solubility, which can impact its bioavailability, are reported . . These properties suggest that it may have good bioavailability.